Cas no 124405-81-8 (2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-3-(4-methoxyphenyl)-8,9-dimethyl-2-phenyl-)

• Product Name: 2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-3-(4-methoxyphenyl)-8,9-dimethyl-2-phenyl-
• CAS No: 124405-81-8
• MF: C₂₆H₂₄N₂O₂
• MW: 396.480966567993
• CID: 146826
• PubChem ID: 3079095
• Update Time: 2025-04-19

2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-3-(4-methoxyphenyl)-8,9-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-3-(4-methoxyphenyl)-8,9-dimethyl-2-phenyl-
• 3-(4-methoxyphenyl)-8,9-dimethyl-2-phenyl-4,5-dihydro-[1]benzoxepino[5,4-c]pyrazole
• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-8,9-dimethyl-3-(4-methoxyphenyl)-2-phenyl-
• 124405-81-8
• DTXSID10154321
• BRN 4581754
• 4,5-Dihydro-8,9-dimethyl-3-(4-methoxyphenyl)-2-phenyl-2H-(1)benzoxepino(5,4-c)pyrazole

• Inchi： 1S/C26H24N2O2/c1-17-15-23-24(16-18(17)2)30-14-13-22-25(23)27-28(20-7-5-4-6-8-20)26(22)19-9-11-21(29-3)12-10-19/h4-12,15-16H,13-14H2,1-3H3
• InChI Key： BYBVBKRVWHCABB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(C)=CC=2C2C(=C(C3C=CC(=CC=3)OC)N(C3C=CC=CC=3)N=2)CC1

Computed Properties

• Exact Mass: 396.184
• Monoisotopic Mass: 396.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 613.2°C at 760 mmHg
• Flash Point: 324.7°C
• Refractive Index: 1.629